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Introduction

Zinc chloride trinydrate, with the systematic name hexaaquazinc tetrachloridozinc ([Zn(Hz20)s]
[ZnCl4]), is a crystalline compound of significant interest due to the diverse coordination
chemistry of zinc in aqueous solutions.[1][2] Understanding its solid-state structure is crucial for
applications ranging from chemical synthesis to the formulation of pharmaceutical products
where zinc-containing species are utilized. This guide provides a comprehensive overview of
the crystal structure of zinc chloride trinydrate, detailing its crystallographic parameters, the
experimental protocols for its characterization, and a visualization of its structural components.

Crystal Structure and Data

The crystal structure of zinc chloride trihydrate has been determined through single-crystal X-
ray diffraction.[1][3][4][5] It crystallizes in the orthorhombic space group P212121.[1] A key
feature of this structure is that it is not a simple hydrate of zinc chloride, but rather an ionic
compound composed of two distinct complex ions: the hexaaquazinc(ll) cation, [Zn(H20)se]?,
and the tetrachloridozincate(ll) anion, [ZnCla]?>~.[1][2][6][7]
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The crystal lattice contains three crystallographically unique zinc centers.[1][6] Two of these
zinc atoms are located at centers of inversion and are octahedrally coordinated by six water
molecules, forming the [Zn(H20)s]?* cations. The third zinc atom is tetrahedrally coordinated by
four chloride ions, forming the [ZnCls]?2~ anion.[1][2][6] These complex ions are arranged in a
cesium chloride (CsCl)-like packing motif.[1][7] The structure is further stabilized by a network
of hydrogen bonds between the aqua ligands of the cations and the chloride anions.[1][6]

The crystallographic data for zinc chloride trihydrate are summarized in the table below.

Parameter Value

Chemical Formula [Zn(H20)6][ZNCl4]
Formula Weight 380.68 g/mol
Crystal System Orthorhombic
Space Group P212121

, , _ a=6.9795 (3) A, b=11.3350 (6) A, c = 11.4581
Unit Cell Dimensions

(6) A
Unit Cell Volume 905.79 (9) As
z 2
Calculated Density 1.814 Mg/m3
Radiation Mo Ka (A = 0.71073 A)
Temperature 150 K

Experimental Protocols
Synthesis and Crystallization

Single crystals of zinc chloride trinydrate were obtained by the slow evaporation of a
concentrated aqueous solution of zinc chloride.[1][6][7]

o Preparation of Saturated Solution: A solution of 69.14 wt% zinc chloride (ZnClz2) in water was
prepared. High-purity, commercially available zinc chloride (e.g., Merck, 99%) was used.
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o Crystallization: The solution was cooled to 263 K (-10 °C) and maintained at this temperature
for 48 hours.

o Crystal Isolation: The resulting crystals were isolated from the saturated solution. The
crystals are noted to be stable in their saturated solution for extended periods when stored at
low temperatures.[6]

X-ray Diffraction Data Collection and Structure
Refinement

The determination of the crystal structure was performed using single-crystal X-ray diffraction.

o Data Collection: A suitable single crystal was mounted on a diffractometer (e.g., Stoe IPDS
2T).[6] Data was collected at a low temperature (150 K) to minimize thermal vibrations, using
graphite-monochromated Mo Ka radiation (A = 0.71073 A).

o Data Processing: The collected diffraction data were processed using software such as X-
AREA for cell refinement and data reduction. An absorption correction was applied to the
data.

» Structure Solution and Refinement: The crystal structure was solved using direct methods
and refined by full-matrix least-squares on F2 using software packages such as SHELXS97
and SHELXL2012.[1] All non-hydrogen atoms were refined anisotropically. Hydrogen atoms
were located in the difference Fourier map and refined with appropriate restraints.

Structural Visualization

The following diagram illustrates the fundamental ionic components and their connectivity
within the crystal structure of zinc chloride trihydrate.
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Caption: lonic structure of zinc chloride trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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